Cas no 134935-11-8 (2'-azepan-1-yl-3'-deoxythymidine)

2'-azepan-1-yl-3'-deoxythymidine structure
134935-11-8 structure
Product Name:2'-azepan-1-yl-3'-deoxythymidine
CAS No:134935-11-8
MF:C16H25N3O4
MW:323.387404203415
CID:1243459
PubChem ID:452802
Update Time:2025-04-20

2'-azepan-1-yl-3'-deoxythymidine Chemical and Physical Properties

Names and Identifiers

    • 2'-azepan-1-yl-3'-deoxythymidine
    • 1-[(2R,3R,5S)-3-(azepan-1-yl)-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
    • 134935-11-8
    • 2'HexaCH2imino-dT
    • DTXSID80159141
    • 1-[(2R,3R,5S)-3-(azepan-1-yl)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
    • 2'-Hexamethyleneimino-3'-deoxythymidine
    • Uridine, 2',3'-dideoxy-2'-(hexahydro-1H-azepin-1-yl)-5-methyl-
    • Inchi: 1S/C16H25N3O4/c1-11-9-19(16(22)17-14(11)21)15-13(8-12(10-20)23-15)18-6-4-2-3-5-7-18/h9,12-13,15,20H,2-8,10H2,1H3,(H,17,21,22)/t12-,13+,15+/m0/s1
    • InChI Key: HPLKCFGKGZMNSE-GZBFAFLISA-N
    • SMILES: O1[C@H](CO)C[C@H]([C@@H]1N1C(NC(C(C)=C1)=O)=O)N1CCCCCC1

Computed Properties

  • Exact Mass: 323.185
  • Monoisotopic Mass: 323.185
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 82.1Ų

Experimental Properties

  • Density: 1.25
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.559
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